Cas no 5701-14-4 (L-Valine,N-(ethoxycarbonyl)-)

L-Valine,N-(ethoxycarbonyl)- structure
L-Valine,N-(ethoxycarbonyl)- structure
Product Name:L-Valine,N-(ethoxycarbonyl)-
CAS No:5701-14-4
MF:C8H15NO4
MW:189.209002733231
CID:366001
PubChem ID:13221302
Update Time:2025-04-19

L-Valine,N-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Valine,N-(ethoxycarbonyl)-
    • ETOC-VAL-OH
    • (S)-2-[(ethoxycarbonyl)amino]-3-methylbutanoic acid
    • EtO2C-Val-OH
    • N-ethoxycarbonyl-(L)-valine
    • N-ethoxycarbonyl-(S)-valine
    • SCHEMBL6858
    • N-Carbethoxy-L-valine
    • N-(ethoxycarbonyl)-(L)-valine
    • UNII-7Z3EKK5JS7
    • (S)-2-(Ethoxycarbonylamino)-3-methylbutanoic acid
    • Q27269053
    • L-Valine, N-(ethoxycarbonyl)-
    • (2S)-2-(ethoxycarbonylamino)-3-methylbutanoic acid
    • N-(Ethoxycarbonyl)-L-valine
    • 7Z3EKK5JS7
    • ZAVWSNSSAROCIB-LURJTMIESA-N
    • 5701-14-4
    • N-ethoxycarbonyl-valine
    • Valine, N-carboxy-, N-ethyl ester, L-
    • N-ethoxycarbonyl-L-Valine-OH, AldrichCPR
    • Inchi: 1S/C8H15NO4/c1-4-13-8(12)9-6(5(2)3)7(10)11/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)/t6-/m0/s1
    • InChI Key: ZAVWSNSSAROCIB-LURJTMIESA-N
    • SMILES: O(CC)C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

  • Exact Mass: 189.10000
  • Monoisotopic Mass: 189.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 1.23260

L-Valine,N-(ethoxycarbonyl)- Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
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